Cas no 1509256-17-0 (1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine
• CAS No: 1509256-17-0
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6444886
• PubChem ID: 83686096
• Update Time: 2025-06-11

1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine
• EN300-1753633
• 1-[1-(2,5-difluorophenyl)cyclopropyl]ethan-1-amine
• 1509256-17-0

• Inchi： 1S/C11H13F2N/c1-7(14)11(4-5-11)9-6-8(12)2-3-10(9)13/h2-3,6-7H,4-5,14H2,1H3
• InChI Key： KVFUSRJBHNKDDJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1(C(C)N)CC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine

Introduction to 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1509256-17-0)

1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1509256-17-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The present article aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine is composed of a cyclopropyl ring attached to an ethylamine group, with a 2,5-difluorophenyl substituent. This arrangement imparts distinct physical and chemical properties that make it an intriguing candidate for drug development. The presence of the fluorine atoms on the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In terms of chemical synthesis, 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine can be synthesized through a multi-step process involving the reaction of 2,5-difluorobenzaldehyde with cyclopropylacetonitrile, followed by reduction and subsequent amination. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in large-scale pharmaceutical research.

The biological activities of 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an antidepressant agent. Preclinical studies have demonstrated that this compound exhibits significant antidepressant-like effects in animal models of depression, such as the forced swim test and tail suspension test. These effects are believed to be mediated through its interaction with serotonin and norepinephrine transporters, which are key targets for many existing antidepressant drugs.

Beyond its antidepressant properties, 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an analgesic agent due to its ability to modulate pain pathways. In addition, preliminary studies suggest that this compound may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine has been evaluated in several preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the mechanism of action of 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine, researchers have conducted detailed molecular studies using techniques such as molecular docking and molecular dynamics simulations. These studies have provided insights into how the compound interacts with specific receptors and transporters at the molecular level. For example, computational models suggest that the compound binds to serotonin transporters with high affinity, which may explain its antidepressant effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine in human subjects. Early phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in various conditions.

In conclusion, 1-1-(2,5-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1509256-17-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.